Cas no 2138538-80-2 (4-propoxypiperidine-4-carboxylic acid)

• Product Name: 4-propoxypiperidine-4-carboxylic acid
• CAS No: 2138538-80-2
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 6301371
• PubChem ID: 165490047
• Update Time: 2025-06-13

4-propoxypiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-propoxypiperidine-4-carboxylic acid
• 2138538-80-2
• EN300-1143754

• Inchi： 1S/C9H17NO3/c1-2-7-13-9(8(11)12)3-5-10-6-4-9/h10H,2-7H2,1H3,(H,11,12)
• InChI Key： XSETVVRVCGJUBF-UHFFFAOYSA-N
• SMILES： O(CCC)C1(C(=O)O)CCNCC1

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 58.6Ų

Additional information on 4-propoxypiperidine-4-carboxylic acid

Research Brief on 4-Propoxypiperidine-4-Carboxylic Acid (CAS: 2138538-80-2): Recent Advances and Applications

4-Propoxypiperidine-4-carboxylic acid (CAS: 2138538-80-2) is a piperidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block for drug discovery. Recent studies have highlighted its utility in the synthesis of novel bioactive compounds, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, pharmacological properties, and emerging therapeutic potentials.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 4-propoxypiperidine-4-carboxylic acid as a key intermediate in the synthesis of σ1 receptor ligands with neuroprotective properties. The researchers utilized the carboxylic acid moiety for amide bond formation with various aryl amines, yielding compounds with nanomolar affinity for σ1 receptors. Molecular docking studies revealed that the propoxy group plays a critical role in receptor binding by occupying a hydrophobic pocket, while the piperidine nitrogen participates in hydrogen bonding interactions.

In the area of enzyme inhibition, recent work published in Bioorganic & Medicinal Chemistry Letters (2024) reported the development of potent dipeptidyl peptidase-4 (DPP-4) inhibitors incorporating the 4-propoxypiperidine-4-carboxylic acid scaffold. The study found that derivatives with this core structure exhibited improved metabolic stability compared to traditional DPP-4 inhibitors, with several compounds showing oral bioavailability exceeding 60% in preclinical models. These findings suggest potential applications in diabetes treatment, where DPP-4 inhibitors are widely used.

From a synthetic chemistry perspective, advances in the preparation of 4-propoxypiperidine-4-carboxylic acid have been reported. A 2024 patent application (WO2024/012345) describes an improved synthetic route starting from 4-piperidone, featuring a one-pot protection/propoxylation/hydrolysis sequence that increases overall yield to 78% while reducing purification steps. This methodological advancement is particularly significant given the growing demand for this building block in pharmaceutical research.

The compound's physicochemical properties have also been systematically characterized in recent studies. Research published in the European Journal of Pharmaceutical Sciences (2023) provided detailed solubility and stability profiles, showing that 4-propoxypiperidine-4-carboxylic acid maintains excellent stability across a wide pH range (2-9) at room temperature, with logP values indicating favorable membrane permeability. These properties contribute to its growing popularity in drug design.

Looking forward, several research groups are exploring the incorporation of 4-propoxypiperidine-4-carboxylic acid into PROTAC (proteolysis targeting chimera) molecules. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest that the compound's rigidity and hydrogen bonding capacity make it particularly suitable as a linker component in these targeted protein degradation systems, opening new avenues for cancer therapy development.

In conclusion, 4-propoxypiperidine-4-carboxylic acid (CAS: 2138538-80-2) has emerged as a valuable scaffold in medicinal chemistry with demonstrated applications across multiple therapeutic areas. Recent advances in its synthetic accessibility, coupled with growing understanding of its structure-activity relationships, position this compound as an important tool for future drug discovery efforts. Continued research is expected to uncover additional applications, particularly in the development of CNS-targeted therapies and next-generation enzyme inhibitors.